Cas no 25898-35-5 (Methyl-p-chlorophenyldichlorosilane)

• Product Name: Methyl-p-chlorophenyldichlorosilane
• CAS No: 25898-35-5
• MF: C₇H₇Cl₃Si
• MW: 225.5750
• MDL: MFCD00054260
• CID: 914110
• PubChem ID: 524529
• Update Time: 2025-10-19

Methyl-p-chlorophenyldichlorosilane Chemical and Physical Properties

Names and Identifiers

• chlorophenylmethyldichlorosilanemixed isomers
• benzyl(trichloro)silane
• CHLOROPHENYLMETHYLDICHLOROSILANE
• Benzene,((trichlorosilyl)methyl)
• Silane,trichloro(phenylmethyl)
• trichloro-(phenylmethyl)silane
• Trichlorobenzylsilane
• Methyl-p-chlorophenyldichlorosilane
• (Chlorophenyl)methyldichlorosilane
• dichloro-(4-chlorophenyl)-methylsilane
• Chlorophenylmethyldichloro-silane
• Methyl(4-chlorophenyl)dichlorosilane
• dichloro(p-chlorophenyl) methylsilane
• dichloro(4-chlorophenyl)(methyl)silane
• DICHLORO(4-CHLOROPHENYL)METHYLSILANE
• Chlorophenylmethyldichlorosilane Mixed isomers
• MFCD00054260
• MEBWZAUGQIWSFT-UHFFFAOYSA-N
• 25898-35-5
• Chlorophenylmethyldichloro- Silane
• SCHEMBL6477550

• MDL： MFCD00054260
• Inchi： 1S/C7H7Cl3Si/c1-11(9,10)7-4-2-6(8)3-5-7/h2-5H,1H3
• InChI Key： MEBWZAUGQIWSFT-UHFFFAOYSA-N
• SMILES： Cl[Si](C([H])([H])[H])(C1C([H])=C([H])C(=C([H])C=1[H])Cl)Cl

Computed Properties

• Exact Mass: 223.93800
• Monoisotopic Mass: 223.93826g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• Molecular Weight: 225.6g/mol

Experimental Properties

• Density: 1.27
• Boiling Point: 78 °C
• Flash Point: 91°C
• Refractive Index: 1.531
• PSA: 0.00000
• LogP: 3.09660

Methyl-p-chlorophenyldichlorosilane Security Information

• Hazardous Material transportation number：UN 2987
• Packing Group：II
• HazardClass：8
• PackingGroup：II
• TSCA：No
• Packing Group：II

Additional information on Methyl-p-chlorophenyldichlorosilane

Recent Advances in the Application of Methyl-p-chlorophenyldichlorosilane (CAS: 25898-35-5) in Chemical and Biomedical Research

Methyl-p-chlorophenyldichlorosilane (CAS: 25898-35-5) is an organosilicon compound that has garnered significant attention in recent years due to its versatile applications in chemical synthesis and biomedical research. This compound, characterized by its dichlorosilane functional group and p-chlorophenyl moiety, serves as a key intermediate in the production of silicones, silane coupling agents, and other specialty chemicals. Recent studies have explored its potential in drug delivery systems, surface modification of biomaterials, and as a building block for novel polymeric materials with tailored properties.

A 2023 study published in the Journal of Materials Chemistry B investigated the use of Methyl-p-chlorophenyldichlorosilane in the development of stimuli-responsive drug delivery systems. The researchers demonstrated that silane-functionalized nanoparticles incorporating this compound exhibited pH-dependent release profiles, making them particularly suitable for targeted cancer therapy. The study reported a 40% increase in drug loading capacity compared to conventional systems, along with improved stability under physiological conditions.

In the field of surface chemistry, a team from MIT recently (2024) developed a novel surface modification technique using Methyl-p-chlorophenyldichlorosilane to create superhydrophobic coatings for medical devices. Their approach, detailed in Advanced Materials Interfaces, showed remarkable antibacterial properties while maintaining excellent biocompatibility. The modified surfaces demonstrated a 99.7% reduction in bacterial adhesion compared to untreated controls, addressing a critical challenge in hospital-acquired infections.

Recent synthetic chemistry breakthroughs have also highlighted the compound's utility. A 2024 Nature Communications paper described an innovative catalytic system where Methyl-p-chlorophenyldichlorosilane served as both a reagent and template for asymmetric synthesis. This methodology enabled the efficient production of chiral silicon-containing pharmaceuticals with up to 98% enantiomeric excess, representing a significant advancement in organosilicon medicinal chemistry.

From a safety and regulatory perspective, new toxicological data published in Regulatory Toxicology and Pharmacology (2023) have provided updated insights into the compound's environmental and health impacts. The comprehensive study established revised occupational exposure limits and recommended handling protocols, facilitating safer industrial applications while maintaining research flexibility.

Looking forward, the unique properties of Methyl-p-chlorophenyldichlorosilane continue to inspire innovative applications. Current research directions include its incorporation into bioresponsive implants, development of silane-based antimicrobial agents, and creation of advanced materials for diagnostic applications. The compound's versatility and the recent methodological advances in its handling and application suggest it will remain a focus of interdisciplinary research in the coming years.